Cas no 130203-68-8 (2,5-Cyclohexadiene-1,4-dione,3,5-dihydroxy-2-[(1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl)methyl]-,[1R-(1a,2b,4ab,8aa)]- (9CI))

• Product Name: 2,5-Cyclohexadiene-1,4-dione,3,5-dihydroxy-2-[(1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl)methyl]-,[1R-(1a,2b,4ab,8aa)]- (9CI)
• CAS No: 130203-68-8
• MF: C₂₁H₂₈O₄
• MW: 344.444626808167
• CID: 174073
• PubChem ID: 452330
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,3,5-dihydroxy-2-[(1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl)methyl]-,[1R-(1a,2b,4ab,8aa)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,3,5-dihydroxy-2-[(1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl)methyl]-,[1R-(1a,2b,4ab,8aa)]- (9CI)
• 2,5-Cyclohexadiene-1,4-dione,3,5-dihydroxy-2-[(1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl)methyl]-,[1R-(
• 4-[[(1R,2S,4aS,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]methyl]-3,5-dihydroxycyclohexa-3,5-diene-1,2-dione
• 2,5-Cyclohexadiene-1,4-dione, 3,5-dihydroxy-2-[(1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl)methyl]-, [1R-(1.alpha.,2.beta.,4.alpha..beta.,8a.alpha.)]-
• 2-[[(1R,2S,4aS,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]methyl]-3,5-dihydroxy-1,4-benzoquinone
• 2,5-Cyclohexadiene-1,4-dione, 3,5-dihydroxy-2-((1,2,3,4,4a,7,8,8a-octahydro-1,2,4a,5-tetramethyl-1-naphthalenyl)methyl)-, (1R-(1alpha,2beta,4alphabeta,8aalpha))-
• DTXSID60926636
• Avarone B
• 130203-68-8
• 4',6'-Dihydroxyavarone
• 3,5-Dihydroxy-4-[(1,2,4a,5-tetramethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-yl)methyl]cyclohexa-3,5-diene-1,2-dione

• Inchi： 1S/C21H28O4/c1-12-6-5-7-17-20(12,3)9-8-13(2)21(17,4)11-14-15(22)10-16(23)19(25)18(14)24/h6,10,13,17,22,24H,5,7-9,11H2,1-4H3/t13-,17+,20+,21+/m0/s1
• InChI Key： LPYFOOZYKZBULV-NUATZEMDSA-N
• SMILES： OC1C(C(C=C(C=1C[C@]1(C)[C@@H](C)CC[C@]2(C)C(C)=CCC[C@@H]12)O)=O)=O

Computed Properties

• Exact Mass: 344.19884
• Monoisotopic Mass: 344.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.185
• Boiling Point: 430°Cat760mmHg
• Flash Point: 228°C
• Refractive Index: 1.57
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-benzoquinones